Dipyrithione Dipyrithione Dipyrithione is a pyridinium ion.
Dipyrithione, a bactericidal and fungicidal pyrithione derivate, was formulated as Crimanex anti-dandruff shampoo, but is no longer available. It is currently used as a pesticide, and not used in any FDA approved drug products. Interestingly, dipyrithione has been studied and shown to have cytotoxic and potent broad-spectrum antitumor activity, which suggests a potential basis for an anticancer drug development. Pyrithione derivatives, such as [DB06815] and sodium pyrithione, are widely used as cosmetic preservatives and as anti-dandruff agents in shampoos. It may be combined with other ingredients, such as triclosan to serve as antifungal and antibacterial skin treatments. Dandruff is a common scalp disease affecting >40% of the world's adult population, and may be caused by fungi such as Malassezia globosa and M. restricta.
Dipyrithione is a natural product found in Marsypopetalum modestum and Allium stipitatum with data available.
Brand Name: Vulcanchem
CAS No.: 3696-28-4
VCID: VC21175150
InChI: InChI=1S/C10H8N2O2S2/c13-11-7-3-1-5-9(11)15-16-10-6-2-4-8-12(10)14/h1-8H
SMILES: C1=CC=[N+](C(=C1)SSC2=CC=CC=[N+]2[O-])[O-]
Molecular Formula: C10H8N2O2S2
Molecular Weight: 252.3 g/mol

Dipyrithione

CAS No.: 3696-28-4

Cat. No.: VC21175150

Molecular Formula: C10H8N2O2S2

Molecular Weight: 252.3 g/mol

* For research use only. Not for human or veterinary use.

Dipyrithione - 3696-28-4

Specification

Description Dipyrithione is a pyridinium ion.
Dipyrithione, a bactericidal and fungicidal pyrithione derivate, was formulated as Crimanex anti-dandruff shampoo, but is no longer available. It is currently used as a pesticide, and not used in any FDA approved drug products. Interestingly, dipyrithione has been studied and shown to have cytotoxic and potent broad-spectrum antitumor activity, which suggests a potential basis for an anticancer drug development. Pyrithione derivatives, such as [DB06815] and sodium pyrithione, are widely used as cosmetic preservatives and as anti-dandruff agents in shampoos. It may be combined with other ingredients, such as triclosan to serve as antifungal and antibacterial skin treatments. Dandruff is a common scalp disease affecting >40% of the world's adult population, and may be caused by fungi such as Malassezia globosa and M. restricta.
Dipyrithione is a natural product found in Marsypopetalum modestum and Allium stipitatum with data available.
CAS No. 3696-28-4
Molecular Formula C10H8N2O2S2
Molecular Weight 252.3 g/mol
IUPAC Name 1-oxido-2-[(1-oxidopyridin-1-ium-2-yl)disulfanyl]pyridin-1-ium
Standard InChI InChI=1S/C10H8N2O2S2/c13-11-7-3-1-5-9(11)15-16-10-6-2-4-8-12(10)14/h1-8H
Standard InChI Key ZHDBTKPXEJDTTQ-UHFFFAOYSA-N
SMILES C1=CC=[N+](C(=C1)SSC2=CC=CC=[N+]2[O-])[O-]
Canonical SMILES C1=CC=[N+](C(=C1)SSC2=CC=CC=[N+]2[O-])[O-]
Boiling Point 582.8
Melting Point 205

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator